3-Amino-5-pyrrolidino-thiazolo-(4,5-c)-isothiazole

• Molecular Formula: C8H10N4S2
• Molecular Weight: 226.3 g/mol
• IUPAC Name: 5-pyrrolidin-1-yl-[1,2]thiazolo[3,4-d][1,3]thiazol-3-amine
• InChI: InChI=1S/C8H10N4S2/c9-6-5-7(11-14-6)10-8(13-5)12-3-1-2-4-12/h1-4,9H2
• InChI Key: VGKBCSUFSFOIMN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=NSC(=C3S2)N

Description

3-Amino-5-pyrrolidino-thiazolo-(4,5-c)-isothiazole is a useful research compound. Its molecular formula is C8H10N4S2 and its molecular weight is 226.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5 parts of 2-pyrrolidino-4-amino-5-thiocarbamoylthiazole prepared as described in Example 3(a) and 3(b) are suspended in 50 parts of glacial acetic acid and 1 part of 50 percent strength by weight hydrogen peroxide is added at 20° C. Thereupon, the temperature rises to 30° C. After stirring for one hour at 22° C., the end product is precipitated by means of 100 parts of water, and is filtered off. 4.1 parts (82% of theory) of melting point 262°-264° C. are obtained.

Synthesis routes and methods II

Procedure details

11 parts of 2-pyrrolidino-4-amino-5-thiocarbamoyl-thiazole in 70 parts of sulfuric acid are oxidized with 0.5 part of bromine by the method described in Example 1(b). 10 parts of 3-amino-5-pyrrolidino-thiazolo-(4,5-c)-isothiazole (91% of theory) of melting point 270°-273° C. are obtained.